Cas no 1325303-67-0 (Isothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione, 6-propyl-3-(2-pyridinyl)-)

• Product name: Isothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione, 6-propyl-3-(2-pyridinyl)-
• CAS No: 1325303-67-0
• MF: C₁₃H₁₂N₄O₂S
• MW: 288.324980735779
• MDL: MFCD19705724
• CID: 5158910

Isothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione, 6-propyl-3-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 6-propyl-3-pyridin-2-ylisothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione
• 6-propyl-3-pyridin-2-yl-4H-[1,2]thiazolo[4,5-d]pyrimidine-5,7-dione
• STL134663
• 6-propyl-3-(pyridin-2-yl)[1,2]thiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione
• 6-Propyl-3-(pyridin-2-yl)isothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione
• Isothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione, 6-propyl-3-(2-pyridinyl)-

• MDL： MFCD19705724
• Inchi： 1S/C13H12N4O2S/c1-2-7-17-12(18)11-10(15-13(17)19)9(16-20-11)8-5-3-4-6-14-8/h3-6H,2,7H2,1H3,(H,15,19)
• InChI Key： LTWRUHRCJCEVOP-UHFFFAOYSA-N
• SMILES： S1C2C(N(C(NC=2C(C2C=CC=CN=2)=N1)=O)CCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 406
• Topological Polar Surface Area: 103
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on Isothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione, 6-propyl-3-(2-pyridinyl)-

Compound CAS No. 1325303-67-0: Isothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione, 6-propyl-3-(2-pyridinyl)

The compound with CAS No. 1325303-67-0, known as Isothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione, 6-propyl-3-(2-pyridinyl), is a highly specialized heterocyclic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of iso-thiazolo-pyrimidinediones, which are known for their unique structural features and versatile applications. The molecule incorporates a pyridine ring fused with an isothiazole moiety, creating a complex yet stable structure that has garnered attention in recent research studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of Isothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione derivatives, including the 6-propyl-3-(2-pyridinyl) variant. These compounds are synthesized through multi-step processes involving nucleophilic substitutions and cyclizations. The introduction of the propyl group at position 6 and the pyridinyl group at position 3 significantly influences the compound's electronic properties and reactivity. Such functionalization opens up new avenues for exploring its applications in drug design and material science.

One of the most promising applications of this compound lies in its potential as a biological active agent. Studies have shown that iso-thiazolo-pyrimidinediones exhibit remarkable activity against various enzymes and receptors involved in disease pathways. For instance, recent research highlights its ability to modulate kinase activity, making it a potential candidate for anti-cancer drug development. The presence of the pyridine ring enhances the compound's ability to interact with biological targets through π-π stacking and hydrogen bonding interactions.

In addition to its biological applications, Isothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione has shown promise in materials science. Its rigid structure and conjugated system make it an excellent candidate for use in organic electronics. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices due to its high electron mobility and stability under thermal conditions.

The synthesis of this compound involves a series of well-controlled reactions that ensure high purity and structural integrity. The use of advanced purification techniques such as chromatography and crystallization has enabled the isolation of the compound in high yields. Furthermore, spectroscopic analyses including NMR and IR spectroscopy have confirmed the compound's structure and functional groups.

From an environmental standpoint, studies on the degradation pathways of Isothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione have revealed that it undergoes rapid biodegradation under aerobic conditions. This makes it a more eco-friendly option compared to other synthetic compounds used in similar applications.

In conclusion, CAS No. 1325303-67-0 represents a cutting-edge compound with multifaceted applications across chemistry and pharmacology. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing modern science and technology.